Cas no 1225967-38-3 (2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid
• CAS No: 1225967-38-3
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 4579096
• PubChem ID: 65719669
• Update Time: 2025-10-21

2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylic acid
• 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid

• Inchi： 1S/C11H10N2O2S/c12-8-3-1-7(2-4-8)5-10-13-9(6-16-10)11(14)15/h1-4,6H,5,12H2,(H,14,15)
• InChI Key： OZGPRUUPFHMFOS-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1CC1=CC=C(N)C=C1

Additional information on 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid

Introduction to 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid (CAS No. 1225967-38-3)

2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid, with the CAS number 1225967-38-3, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and an aminophenyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid consists of a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the aminophenyl group on the methyl side chain imparts additional functional properties to the molecule. These structural elements contribute to the compound's stability and reactivity, making it suitable for use in a wide range of chemical and biological studies.

In recent years, 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid has been extensively studied for its potential pharmacological properties. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play crucial roles in various inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid has also demonstrated promising antiviral activity. Studies have indicated that this compound can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral enzymes and the modulation of host cell signaling pathways.

The potential therapeutic applications of 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid extend to cancer research as well. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid may have potential as an anticancer agent.

In addition to its pharmacological properties, the synthesis and characterization of 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid have been extensively studied. Various synthetic routes have been developed to produce this compound with high yield and purity. One common approach involves the reaction of 4-aminoacetophenone with thiourea followed by cyclization to form the thiazole ring. The resulting intermediate is then carboxylated to obtain the final product.

The physicochemical properties of 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid, such as its solubility, stability, and bioavailability, are critical factors that influence its potential use in drug development. Researchers have optimized these properties through various modifications and formulations to enhance its therapeutic efficacy and reduce side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid in treating various diseases. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetics. Further studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 2-(4-Aminophenyl)methyl-1,3-thiazole-4-carboxylic Acid (CAS No. 1225967-38-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights into the mechanisms of action of this compound will emerge.